Journal Name:Journal of The Electrochemical Society
Journal ISSN:0013-4651
IF:4.386
Journal Website:http://ecsdl.org/JES/
Year of Origin:1948
Publisher:Electrochemical Society, Inc.
Number of Articles Per Year:1527
Publishing Cycle:Monthly
OA or Not:Not
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-03-02 , DOI:
10.1007/s13296-023-00722-6
This study analyses the interior-two-flange (ITF) web crippling strength of roll-formed aluminum alloy lipped channels (RA channels) with web holes employing experimental testing, numerical modeling, and deep neural network (i.e., Deep belief Network, DBN). A total of 30 experimental tests on web crippling behavior were carried out, with the results utilized to validate a finite element (FE) model, developed in this study. The experimental results were compared to the data produced by the validated FE model, which was then used to train the DBN model. The results of the DBN prediction were shown to be around 5% more conservative than the FE results. In order to evaluate the effects of associated factors on the ITF web crippling strength of RA channels, a comprehensive parametric study was conducted using the DBN. The design guidelines that are currently available in the American Iron and Steel Institute (AISI 2016), the Australian and New Zealand Standards (AS/NZS 1997; AS/NZS (2018)), and the Eurocode (CEN 2007) were found to be unreliable while determining the ITF web crippling strength of RA channels. The DBN's predictions developed new formulae for calculating the web crippling strength reduction factors. After conducting a reliability study, it was found that the developed strength reduction factor equations are reliable when calculating the ITF web crippling strength of such perforated roll-formed aluminium alloy channels.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-04-20 , DOI:
10.1007/s13296-023-00744-0
An experimental and numerical study was performed to evaluate the structural behaviour of the semi-rigid composite cold-formed steel beam-to-column joints, in terms of its strength and stiffness. Five composite joints were subjected to different diameters of rebar (8 mm and 10 mm) with varying types of reinforcing bar (high-strength rebar, mild-strength rebar and high-strength steel wire mesh) and different thicknesses of concrete slab (100 mm and 125 mm). Isolated joint tests were dispensed to all specimens by using 100 kN capacity of hydraulic jack to induce axial point load. Non-linear finite element models were developed by using ABAQUS software for the joint configurations. A 3-D stress option with an eight-node linear brick element and no hourglass controls (C3D8) was proposed to simulate all steel and concrete components as it provided well analysis prediction with further simulation beyond ultimate load-bearing capacity. Good correlation was observed from comparison of both experimental and numerical results with strength ratios that ranged from 0.92 to 0.98. Ultimate strength was obtained by increasing the diameter of steel reinforcement, thickness of concrete slab and using high-strength steel reinforcing bar instead of mild-steel reinforcing bar and high-strength steel wire mesh.
Investigations on the Influence of Pedestrians on the Buffeting of a Long-Span Suspension Footbridge
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-04-11 , DOI:
10.1007/s13296-023-00736-0
According to a suspension footbridge, the pedestrian-bridge section models with different pedestrian densities (μ) were proposed. The wind tunnel tests were performed to study the influence of pedestrians on aerostatic force coefficients and flutter derivatives, and it is found that: with the increase of μ, the drag force coefficient increases, and the lift force coefficient decreases, while the effect of μ on the pitching moment coefficient can be ignored; moreover, there is a significant influence of μ on the flutter derivatives. Then, the static wind forces, buffeting forces, and self-excited forces considering the influence of pedestrians were calculated by using the measured aerostatic force coefficients, the measured flutter derivatives, and the simulated fluctuating wind field. By applying these forces to the finite element model of the suspension footbridge, a buffeting analysis was conducted by using the ANSYS Parametric Design Language, and it is found that: with the increase of pedestrians on the long-span suspension footbridge, the buffeting increases, while the effect of wind attack angles (θ) on the buffeting decreases; Especially, when μ > 1.0 P/m2, the effect of θ on the buffeting can be ignored.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2022-12-24 , DOI:
10.1007/s13296-022-00706-y
In order to discuss the effect of corrosion results on fatigue properties of corroded steel, the morphology measurements and fatigue tests were performed to 10 corroded steel specimens obtained by artificial accelerated corrosion tests. And the corroded morphological characteristics and fatigue fracture of corroded specimen were studied. The results found the fracture mode and fatigue life were closely associated with the corroded morphological characteristics, especially for the fracturing source corrosion pit (FC-corrosion pit). So, based on the systematically analysis, the fatigue life prediction method of corroded steel was proposed.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-04-28 , DOI:
10.1007/s13296-023-00748-w
Among the 3rd generation advanced high strength steels, medium Mn steels receive extensive attention sed in modern automotive industry attributing to their encouraging mechanical performance and lower production cost. Unfortunately, the poor cross-tension property of 7Mn steel, one of the typical medium Mn steels, remains a key challenge to hinder its application in automotive industry. In this study, multiple post-weld heat treatment (MPWHT) consisting of cyclic heat treatment and intercritical annealing was employed to improve the cross-tension property of the resistance spot weld of 7Mn steel. With this method, the diffusion of Mn was significantly enhanced, eliminating their severe segregation along the martensite lath boundaries. Additionally, MPWHT facilitated the structure tailoring: the cyclic heat treatment between room and austenization temperature produced the so-called martensitic transformation induced grain refinement and austenite stability while the intercritical annealing triggered austenite reversion transformation, leading to a mixed structure of refined ferrite and austenite across the weld. With the optimization in composition homogeneity and structure tuning, the cross-tension strength (CTS) of a resistance spot welded 7Mn steel stood at 12.7 kN, which is so far the ultrahigh level to our best knowledge. Moreover, this effort brought on button failure mode, suggesting the dominant ductility deformation during the cross-tension test. In a word, the current study achieved an exceptional trade-off between the outstanding CTS and ductility of the resistance spot weld of 7Mn steel by the MPWHT consisting of cyclic heat treatment and intercritical annealing.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2022-12-20 , DOI:
10.1007/s13296-022-00705-z
The spatial Y-shaped tied arch bridge is a rare form of innovative bridge on arch bridges around the world. It has important reference significance for the design and construction of bridge engineering worldwide. This arch bridge is novel in design and adopts single and double arch ribs combined structure. However, as a novel bridge type, its force situation is indetermination, so it is very important to study its mechanical properties and parameter sensitivity. In order to study the mechanical properties of the spatial Y-shaped tied arch bridge and the influence of structural parameters, this paper takes a spatial Y-shaped tied arch bridge under construction in China as the research object. The finite element software MIDAS Civil is used to establish the bridge model. The finite element model is used to analyze the static and dynamic performance of the spatial Y-shaped tied arch bridge under the use stage and the mechanical change trend under the influence of different rise-span ratios and double arch bifurcation angles. The results of single arch rib and double arch rib under constant load and live load are compared under different structural parameters in this paper, and the parameter sensitivity analysis of statics and dynamics is carried out. These analyses provide the adjustment basis and design reference for the design of the special-shaped arch bridge in the future.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-03-03 , DOI:
10.1007/s13296-023-00727-1
This paper presents a novel real-time algorithm for crack localization in the intersection of steel truss bridges using acoustic emission testing. It is well known that the welded junction or joint of the bridges is vulnerable to cracks due to long-duration dynamic loading. Here, the pencil lead-break-up (PLB) test is used to generate acoustic emission (AE) signals on the joint positions of the steel truss model and recorded using the R6D sensors. Crack location is determined in real-time using the proposed algorithm and a preset range of values for different AE signal parameters. A new modified equation calculates the distance between the source and the nearest sensor. Several experiments are performed with varying positions of sensors and PLB test locations on the model. It helps to set the range of different parameter values of the acquired AE signal by applying signal processing techniques. The proposed algorithm allows for locating the affected node number in the truss model. It also finds the corresponding shortest crack distance from the sensor. At the same time, a reduction in the number of sensors is also given importance.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-02-16 , DOI:
10.1007/s13296-023-00719-1
Defence structures are under high threat of blast loading in recent years due to rising terrorist activities. Protection of defence structures against blast conditions has received a huge interest in the past few years. Blast mitigation requires to study the behavior of various metals under supersonic shock loading. An experimental study was carried out using in-house developed shock tube apparatus to understand effect of shock loading on mild steel and aluminum sheets. A limitation of current study is 1-D loading occurring in shock tube which is unlike 3-D loading occurring in a blast event. Experiments reveal that the properties of thin sheets in through-thickness direction plays an essential role in the shock transfer, which affects considerably the failure and final deformed shape of the sheet. The study showed that metallic thin sheets absorbed shock energy via plastic deformation and failed via a tensile failure mode. Results from this study indicate that aluminum sheets and mild steel sheets can offer shock-resistant properties and mitigate more energy via absorption and plastic deformation. Aluminum and mild steel sheets can therefore be used as a face and back sheet for the development of any sandwich composites.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-06-20 , DOI:
10.1007/s13296-023-00757-9
To investigate the seismic performance of RC circular column strengthened with self-compacting concrete (SCC) -filled steel tubes (SCFST), nine specimens of height 1200 mm, varying with a cross-section shape of steel tube (external diameter: 218 mm, cross-section dimensions: 200 mm × 200 mm) were tested under axial load and cyclic lateral load. Three parameters, including the axial compression ratio, the cross-section shape of steel tube, and the embedding rebars ratio, were considered in the tests. The failure mode, hysteresis curves, skeleton curves, ductility, stiffness degradation, and energy-dissipation capacity were analysed. Experimental results showed that the bearing capacity and stiffness of the strengthened column were 5.4 and 9.08 times than that of the unstrengthened column respectively, and the improvement ratio of ductility and energy dissipation reached 123% and 85.7% respectively. The bearing capacity and stiffness of the square SCFST strengthened column was enhanced by 28.57% and 42.11% respectively, compared with the circular SCFST strengthened column. With the designed axial compression ratio increasing, the bearing capacity, initial stiffness, and energy dissipation capacity of strengthened columns increased by 17–39%, 21–60%, and 15–40% respectively, but the ductility coefficient decreased by 8.56–32.4%. The bearing capacity and energy dissipation of the specimen with an embedding rebars ratio of 0.06% increased by 7.5% and 9.31% respectively, but the ductility decreased by 12.81%. When the embedding rebars ratio was 0.1%, the reinforcement effect can be basically negligible.
Journal of The Electrochemical Society ( IF 4.386 ) Pub Date: 2023-04-15 , DOI:
10.1007/s13296-023-00734-2
This paper proposes a new multi-level spring restrainer (MLSR) that exhibits multi stiffness performance in different levels of movement of bridge superstructure to prevent unseating during applied dynamic loads. The analytical model of the proposed MLSR was formulated and the fabricated prototype was tested using dynamic actuator. Based on the developed analytical mode, the function of MLSR device relied on 12 parameters that further complicated the design process to achieve the best performance. However, the conventional optimization techniques utilized only one or a few factors for simple systems. Therefore, a multi-objective optimization method is proposed in this study by introducing the hybridization of Particle Swarm Optimization and Gravitational Search algorithm (PSOGSA) to optimize the restrainer parameters, as well as to improve the seismic performance of bridges using the optimum design. The optimized MLSR was implemented in the bridge subjected to multi-directional ground motion and its multi-level action to prevent unseating of bridge deck when the applied excitation was evaluated. The optimization process revealed girder displacement in three directions and the number of plastic hinges decreased from 44 to 99% for the optimized design. The time history analysis disclosed that the use of optimized MLSR device decreased the structural seismic response, such as the 3D deck movements, from 79 to 90%. Next, the base shear and drift ratio of bridge bent reduced to 75 and 85% in longitudinal direction and to 72 and 90% in transverse direction, correspondingly. The outcomes signify that the proposed MLSR device and the optimization algorithm have successfully improved the bridge structure resistance against severe ground motions.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术2区 | ELECTROCHEMISTRY 电化学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
17.80 | 245 | Science Citation Index Science Citation Index Expanded | Not |
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